Cas no 45705-52-0 (Piperidine, 1-(2-fluoroethyl)-)

• Product Name: Piperidine, 1-(2-fluoroethyl)-
• CAS No: 45705-52-0
• MF: C₇H₁₄FN
• MW: 131.191165447235
• CID: 3990217
• PubChem ID: 13771413
• Update Time: 2025-05-19

Piperidine, 1-(2-fluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(2-fluoroethyl)-
• 1-(2-fluoroethyl)piperidine
• SCHEMBL3317292
• EN300-712888
• 45705-52-0

• Inchi： 1S/C7H14FN/c8-4-7-9-5-2-1-3-6-9/h1-7H2
• InChI Key： OVJXCAXFJTWWSX-UHFFFAOYSA-N
• SMILES： N1(CCF)CCCCC1

Computed Properties

• Exact Mass: 131.111027613Da
• Monoisotopic Mass: 131.111027613Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 3.2Ų

Additional information on Piperidine, 1-(2-fluoroethyl)-

Introduction to Piperidine, 1-(2-fluoroethyl)- (CAS No. 45705-52-0)

Piperidine, 1-(2-fluoroethyl)- (CAS No. 45705-52-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(2-Fluoroethyl)piperidine, is characterized by its unique chemical structure, which includes a piperidine ring substituted with a 2-fluoroethyl group. The presence of the fluorine atom imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of various pharmaceuticals and research compounds.

The chemical formula of Piperidine, 1-(2-fluoroethyl)- is C₇H₁₃FN, and it has a molecular weight of approximately 134.18 g/mol. The compound is typically a colorless liquid with a boiling point around 136-138°C at atmospheric pressure. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in various synthetic processes and analytical methods.

In recent years, Piperidine, 1-(2-fluoroethyl)- has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a precursor in the synthesis of central nervous system (CNS) active compounds. The fluorine atom in the molecule can influence the lipophilicity and metabolic stability of the final drug product, which are crucial factors in determining the pharmacokinetic properties of a drug.

A notable example of the use of Piperidine, 1-(2-fluoroethyl)- in drug development is its application in the synthesis of novel antipsychotic agents. Research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from this piperidine derivative exhibit potent antagonistic activity against dopamine D₂ receptors, which are implicated in schizophrenia and other psychiatric disorders. These findings highlight the potential of Piperidine, 1-(2-fluoroethyl)- as a lead compound for developing more effective and safer antipsychotic medications.

Beyond its use in antipsychotic drug development, Piperidine, 1-(2-fluoroethyl)- has also shown promise in the field of pain management. Studies have indicated that derivatives of this compound can act as selective inhibitors of sodium channels, which are involved in the transmission of pain signals. This property makes it a potential candidate for developing new analgesic drugs with fewer side effects compared to existing treatments.

In addition to its pharmaceutical applications, Piperidine, 1-(2-fluoroethyl)- has been explored for its use in agrochemicals and materials science. For instance, it can be used as an intermediate in the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. In materials science, the compound's unique chemical structure makes it suitable for use as a functional monomer in polymer synthesis, leading to novel materials with enhanced properties such as thermal stability and mechanical strength.

The safety profile of Piperidine, 1-(2-fluoroethyl)- is an important consideration for its practical applications. While it is generally considered safe when handled properly under laboratory conditions, appropriate precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, Piperidine, 1-(2-fluoroethyl)- (CAS No. 45705-52-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure and properties make it an invaluable tool for scientists and researchers working on innovative solutions to complex problems. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.